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Compound of Interest

Compound Name: trans-Chalcone oxide-d10

Cat. No.: B15144328

In-depth Technical Guide: trans-Chalcone Oxide

An Examination of its Chemical Structure, Properties, and Synthetic Methodologies

For Researchers, Scientists, and Drug Development Professionals

Abstract

trans-Chalcone oxide, a derivative of chalcone, is a molecule of significant interest in medicinal
chemistry and materials science. While specific data for trans-Chalcone oxide-d10 is not
publicly available, this guide provides a comprehensive overview of the non-deuterated parent
compound, trans-Chalcone oxide. This document details its chemical structure,
physicochemical properties, and established synthetic protocols. The information presented is
intended to serve as a foundational resource for researchers engaged in the study and
application of this class of compounds.

Chemical Structure and Properties

trans-Chalcone oxide is characterized by a three-membered epoxide ring incorporated into the
a,B-unsaturated ketone backbone of chalcone. This structural feature is crucial for its chemical
reactivity and biological activity.

Table 1: Physicochemical Properties of trans-Chalcone Oxide
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Property Value Source
Molecular Formula C15H1202

Molecular Weight 224.26 g/mol [1]
Appearance Yellowish crystals [2]
Melting Point 77-83 °C [1]
Boiling Point 374.1 °C at 760 mmHg [1]
Density 1.209 g/cm3 [1]
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Synthesis and Experimental Protocols

The primary synthetic route to trans-chalcones is the Claisen-Schmidt condensation of an
appropriate benzaldehyde with an acetophenone.[3] The subsequent epoxidation of the a,3-
double bond of trans-chalcone yields trans-chalcone oxide.

Synthesis of trans-Chalcone

Protocol: The Claisen-Schmidt condensation is a widely used method for synthesizing
chalcones.[3]

e Reaction: An equimolar amount of a substituted benzaldehyde and a substituted
acetophenone are reacted in the presence of a base, typically sodium hydroxide or
potassium hydroxide, in an alcoholic solvent like ethanol.

e Procedure:
o Dissolve the acetophenone in ethanol.

o Add an aqueous solution of sodium hydroxide to the mixture.
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o Slowly add the benzaldehyde to the reaction mixture while stirring.
o Continue stirring at room temperature until the reaction is complete (monitored by TLC).
o Pour the reaction mixture into cold water and acidify to precipitate the chalcone.

o Filter, wash the solid with water, and recrystallize from a suitable solvent (e.g., ethanol) to
obtain the pure trans-chalcone.

Epoxidation of trans-Chalcone

Protocol: The epoxidation of the double bond in trans-chalcone can be achieved using various
epoxidizing agents, such as hydrogen peroxide in the presence of a base.

e Reaction: trans-Chalcone is treated with hydrogen peroxide in an alkaline medium.
e Procedure:

o Dissolve the trans-chalcone in a suitable solvent like methanol or acetone.

o Add an aqueous solution of a base (e.g., sodium hydroxide).

o Add hydrogen peroxide (30% solution) dropwise to the mixture while maintaining a
controlled temperature (e.g., using an ice bath).

o Stir the reaction mixture until completion (monitored by TLC).

o Neutralize the reaction mixture and extract the product with an organic solvent (e.qg.,
dichloromethane or ethyl acetate).

o Dry the organic layer, evaporate the solvent, and purify the resulting trans-chalcone oxide
by column chromatography or recrystallization.

Logical Relationship of Synthesis

The synthesis of trans-Chalcone oxide is a two-step process starting from commercially
available precursors. The logical flow of this synthesis is depicted in the following diagram.
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Synthetic pathway of trans-Chalcone Oxide.

Potential Applications

trans-Chalcone oxide and its derivatives are being investigated for a variety of applications due
to their biological activities. These include potential uses as anticancer, anti-inflammatory, and
antimicrobial agents.[1] The epoxide moiety is a key pharmacophore that can interact with
biological nucleophiles, leading to its therapeutic effects. The development of deuterated
analogs, such as the hypothetical trans-Chalcone oxide-d10, is a common strategy in drug
development to study metabolic pathways and potentially improve pharmacokinetic profiles.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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